Cas no 2448398-05-6 (2,6-Dibromo-N-(2-nitrophenyl)aniline)

• Product Name: 2,6-Dibromo-N-(2-nitrophenyl)aniline
• CAS No: 2448398-05-6
• MF: C₁₂H₈Br₂N₂O₂
• MW: 372.012121200562
• CID: 5039851
• PubChem ID: 151496159
• Update Time: 2026-02-28

2,6-Dibromo-N-(2-nitrophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-N-(2-nitrophenyl)aniline
• E75434
• BS-46445
• SCHEMBL22188151
• 2448398-05-6
• CS-0161491
• 2,6-Dibromo-N-(2-nitrophenyl)aniline-

• Inchi： 1S/C12H8Br2N2O2/c13-8-4-3-5-9(14)12(8)15-10-6-1-2-7-11(10)16(17)18/h1-7,15H
• InChI Key： PPLTWUJTDGAFEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1NC1C=CC=CC=1[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 371.89320g/mol
• Monoisotopic Mass: 369.89525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 57.8

Additional information on 2,6-Dibromo-N-(2-nitrophenyl)aniline

2,6-Dibromo-N-(2-nitrophenyl)aniline: A Comprehensive Overview

The compound 2,6-Dibromo-N-(2-nitrophenyl)aniline (CAS No. 2448398-05-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a central aniline moiety substituted with two bromine atoms at the 2 and 6 positions and a nitrophenyl group attached to the nitrogen atom. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 2,6-Dibromo-N-(2-nitrophenyl)aniline in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its role as a precursor for synthesizing novel polymers and organic semiconductors. The bromine atoms at the 2 and 6 positions of the aniline ring are particularly significant, as they enhance the compound's reactivity and facilitate various substitution reactions. This makes it an ideal candidate for use in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of complex organic molecules.

The nitrophenyl group attached to the nitrogen atom further contributes to the compound's versatility. Nitro groups are known for their strong electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This property has been leveraged in recent studies to design materials with tailored electronic properties for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to modulate these properties through precise substitution patterns has positioned 2,6-Dibromo-N-(2-nitrophenyl)aniline as a key intermediate in material synthesis.

In terms of synthesis, 2,6-Dibromo-N-(2-nitrophenyl)aniline is typically prepared through a multi-step process involving bromination and nucleophilic substitution reactions. The bromination step is often carried out using bromine in a suitable solvent under controlled conditions to ensure selective substitution at the desired positions. Subsequent substitution reactions are then used to introduce the nitrophenyl group, with careful control over reaction conditions to optimize yields and product purity.

The compound's stability and reactivity have also been subjects of recent investigations. Studies have shown that 2,6-Dibromo-N-(2-nitrophenyl)aniline exhibits excellent thermal stability under mild conditions, making it suitable for use in high-temperature applications. However, its reactivity towards nucleophilic aromatic substitution reactions under certain conditions necessitates careful handling during synthesis and processing.

From an environmental perspective, understanding the degradation pathways of 2,6-Dibromo-N-(2-nitrophenyl)aniline is crucial for assessing its potential impact on ecosystems. Recent research has focused on identifying biodegradation mechanisms and evaluating the compound's persistence in different environmental media. These studies aim to provide insights into its environmental fate and guide responsible use in industrial processes.

In conclusion, 2,6-Dibromo-N-(2-nitrophenyl)aniline (CAS No. 2448398-05-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.